Cas no 2219375-88-7 (tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate
• CAS No: 2219375-88-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6452647
• PubChem ID: 91328536
• Update Time: 2025-10-29

tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate
• Carbamic acid, N-[(3-methyl-2-oxiranyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H17NO3/c1-6-7(12-6)5-10-8(11)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,11)
• InChI Key： AEZORHPGEXOPLI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C(C)O1

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 271.4±13.0 °C(Predicted)
• pka: 12.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate

Professional Introduction to Compound with CAS No. 2219375-88-7 and Product Name: Tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate

The compound with the CAS number 2219375-88-7 and the product name Tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and an N-(3-methyloxiran-2-yl)methylcarbamate moiety, which introduces a reactive site for further chemical modifications. These features make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from oxirane-based intermediates. The 3-methyloxiran-2-yl substituent in this compound is particularly noteworthy, as oxiranes are widely recognized for their ability to participate in nucleophilic ring-opening reactions, enabling the formation of carbon-carbon bonds under mild conditions. This reactivity has been leveraged in various synthetic strategies to construct biologically relevant scaffolds. The tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate derivative, therefore, serves as a versatile building block for the preparation of pharmacophores that exhibit promising biological activity.

One of the most compelling aspects of this compound is its utility in the synthesis of carbamate-based drugs. Carbamates are a class of compounds that have been extensively studied for their pharmacological properties, including their role as anticonvulsants, muscle relaxants, and insecticides. The N-(3-methyloxiran-2-yl)methylcarbamate moiety provides a reactive site that can be selectively modified to introduce additional functional groups, thereby allowing chemists to fine-tune the properties of the final drug molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent research has highlighted the importance of oxirane derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that oxirane-based compounds can serve as effective prodrugs, releasing active pharmaceutical ingredients (APIs) in vivo under specific physiological conditions. The tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate derivative could potentially be explored as a prodrug precursor, offering a strategy to enhance drug delivery and bioavailability. This concept aligns with current trends in pharmaceutical innovation, where there is a growing emphasis on developing targeted and efficient drug delivery systems.

The synthesis of Tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate involves several key steps that showcase modern synthetic methodologies. The introduction of the 3-methyloxiran-2-yl group typically requires an epoxide ring-opening reaction, which can be achieved using various nucleophiles such as amines or thiols. The subsequent formation of the carbamate functionality involves the reaction of an isocyanate with an alcohol or amine derivative. These steps highlight the compound's role as a key intermediate in multi-step synthetic routes.

The use of advanced spectroscopic techniques has been instrumental in characterizing the structural and chemical properties of this compound. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H and 13C NMR, provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. Additionally, infrared (IR) spectroscopy helps identify functional groups such as carbamate and oxirane stretches. These analytical methods are essential for ensuring the purity and identity of the compound before it is used in further synthetic or biological studies.

In conclusion, Tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate represents a promising candidate for pharmaceutical applications due to its unique structural features and reactivity. The combination of a tert-butyl group and an N-(3-methyloxiran-2-yl)methylcarbamate moiety makes it a versatile intermediate for constructing complex drug molecules. Recent advancements in synthetic chemistry and drug development have underscored its potential as a building block for novel therapeutic agents. As research continues to uncover new applications for oxirane-based compounds, Tert-butyl N-(3-methyloxiran-2-yl)methylcarbamate is poised to play a significant role in shaping the future of medicinal chemistry.